Cas no 1780556-72-0 (2-(2,3-dihydroxyphenyl)propanoic acid)

2-(2,3-dihydroxyphenyl)propanoic acid structure
1780556-72-0 structure
Product Name:2-(2,3-dihydroxyphenyl)propanoic acid
CAS No:1780556-72-0
MF:C9H10O4
MW:182.173303127289
CID:6192805
PubChem ID:21475717
Update Time:2024-01-11

2-(2,3-dihydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2,3-dihydroxyphenyl)propanoic acid
    • EN300-1765705
    • SCHEMBL490576
    • 1780556-72-0
    • Inchi: 1S/C9H10O4/c1-5(9(12)13)6-3-2-4-7(10)8(6)11/h2-5,10-11H,1H3,(H,12,13)
    • InChI Key: CCMSNQOGKCTUKR-UHFFFAOYSA-N
    • SMILES: OC1C(=CC=CC=1C(C(=O)O)C)O

Computed Properties

  • Exact Mass: 182.05790880g/mol
  • Monoisotopic Mass: 182.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 77.8Ų

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